![molecular formula C9H12O3S B3042105 1-Methoxy-2-methyl-4-(methylsulfonyl)benzene CAS No. 50390-79-9](/img/structure/B3042105.png)
1-Methoxy-2-methyl-4-(methylsulfonyl)benzene
Overview
Description
“1-Methoxy-2-methyl-4-(methylsulfonyl)benzene” is a chemical compound with the molecular formula C9H12O3S . It is also known by other names such as Anisole, p-(methylsulfonyl)-; p-(Methylsulfonyl)anisole; p-Anisyl methyl sulfone; p-Methoxyphenyl methyl sulfone; Methyl 4-methoxyphenyl sulfone; 4-Methoxyphenyl methyl sulfone .
Molecular Structure Analysis
The molecular structure of “this compound” can be viewed using Java or Javascript . The structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 186.228 . Other properties such as boiling point, density, and refractive index could not be found in the available resources.Scientific Research Applications
Solubility and Thermodynamics
- Thermodynamic Functions : The solid-liquid equilibrium of 1-methyl-4-(methylsulfonyl)benzene in various solvents was studied, revealing its solubility and the spontaneous nature of its mixing process in selected solvents. This provides essential data for its purification process (Xu et al., 2016).
Structural and Chemical Properties
- Hyperconjugation Effects : The structures of derivatives of 1-methoxy-4-[(phenylselanyl)methyl]benzene were analyzed, highlighting the impact of σ(C-Se)-π hyperconjugation, although no significant structural differences were observed (White & Blanc, 2014).
- Inifer Mechanism Interaction : A study on 1,4-bis(1-methoxy-1-methylethyl)benzene focused on its interaction with BCl3 in CH2Cl2, providing insights into the ion formation mechanism in cationic polymerizations (Dittmer, Pask, & Nuyken, 1992).
Synthetic Processes and Applications
- Continuous-Flow Nitration Process : A study described an efficient continuous-flow process for the selective mononitration of 1-methyl-4-(methylsulfonyl)benzene, which could significantly reduce byproducts (Yu et al., 2016).
- Methylsulfonylated Polyketides : Research on Neosartorya udagawae HDN13-313 revealed the production of novel methylsulfonylated polyketides, indicating the potential for sulfonylation-like modifications in natural products (Yu et al., 2019).
Analytical Applications
- Fluorescence Derivatization Reagent : 6-Methoxy-2-methylsulfonylquinoline-4-carbonyl chloride, a derivative, was found effective as a fluorescence derivatization reagent for alcohols in high-performance liquid chromatography (Yoshida, Moriyama, & Taniguchi, 1992).
Mechanism of Action
Mode of Action
It’s known that compounds with similar structures can undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
It’s known that similar compounds can act as activators in certain reactions, such as the aza-diels-alder reaction .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
properties
IUPAC Name |
1-methoxy-2-methyl-4-methylsulfonylbenzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3S/c1-7-6-8(13(3,10)11)4-5-9(7)12-2/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWKIPKTQFESOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.